4-(1-Methylpyrazol-4-yl)-2-oxoimidazolidine-4-carboxylic acid

• IUPAC Name: 4-(1-methylpyrazol-4-yl)-2-oxoimidazolidine-4-carboxylic acid
• InChI: InChI=1S/C8H10N4O3/c1-12-3-5(2-10-12)8(6(13)14)4-9-7(15)11-8/h2-3H,4H2,1H3,(H,13,14)(H2,9,11,15)
• InChI Key: YRELGLFMYSNZIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2(CNC(=O)N2)C(=O)O
• Molecular Formula: C8H10N4O3
• Molecular Weight: 210.19 g/mol

Description

Pyrazoles are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

Pyrazoles are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine.

Molecular Structure Analysis

The molecular structure of pyrazoles consists of a five-membered ring with two nitrogen atoms. The structure of imidazoles also consists of a five-membered ring, but with three carbon atoms and two adjacent nitrogen atoms.

Chemical Reactions Analysis

Pyrazoles react with various reagents to form a wide range of compounds with diverse biological and pharmacological activities.

Physical And Chemical Properties Analysis

Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C). Imidazole is also a weak base and is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of pyrazole and imidazole derivatives can vary widely depending on the specific compound and its biological target. Some pyrazole derivatives have been found to have antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. For example, some pyrazole derivatives may have toxic effects.

Future Directions

The future directions in the research of pyrazole and imidazole derivatives could involve the synthesis of new compounds with improved pharmacological properties, the investigation of their mechanisms of action, and the development of safer and more effective drugs.